3-(Allyloxy)-2,4-dimethoxybenzoic acid

• Molecular Formula: C12H14O5
• Molecular Weight: 238.239
• IUPAC Name: 2,4-dimethoxy-3-prop-2-enoxybenzoic acid
• InChI: InChI=1S/C12H14O5/c1-4-7-17-11-9(15-2)6-5-8(12(13)14)10(11)16-3/h4-6H,1,7H2,2-3H3,(H,13,14)
• InChI Key: SJKSCUDIPOAIBR-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)C(=O)O)OC)OCC=C

Description

3-(Allyloxy)-2,4-dimethoxybenzoic acid is a benzoic acid derivative featuring methoxy (-OCH₃) groups at positions 2 and 4, and an allyloxy (-O-CH₂-CH=CH₂) substituent at position 2. This compound has been identified as a novel benzylisoquinoline alkaloid precursor in Coptis chinensis (Chinese goldthread) and serves as an intermediate in synthetic organic chemistry, particularly in the synthesis of complex molecules like L-783,277 . Its unique substitution pattern influences both physicochemical properties (e.g., solubility, crystallinity) and biological interactions, such as allelopathic or pharmacological activities.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : The allyloxy group in the target compound increases molecular weight by ~56 g/mol compared to 2,4-dimethoxybenzoic acid. This substitution likely reduces crystallinity (lower melting point) and enhances lipophilicity, improving membrane permeability .
• Positional Isomerism : 3,4-Dimethoxybenzoic acid exhibits a higher melting point (179–181°C) than 2,4-dimethoxybenzoic acid (122–124°C), reflecting differences in hydrogen bonding and packing efficiency .

Allelopathic Effects

• 2,4-Dimethoxybenzoic acid (compound 10 in ): At 2.5 mM, inhibits mustard green seedling growth by 91.7% (shoots) and 47.8% (roots). However, at 0.05–0.1 mM, it stimulates shoot growth by 1.9–4.0% .
• The allyloxy group may enhance bioactivity via increased interaction with plant enzymes or receptors .

Pharmacological Potential

• 2,4-Dimethoxybenzoic acid derivatives exhibit anti-inflammatory properties, possibly through modulation of capillary permeability .
• 3,4-Dimethoxybenzoic acid (isolated from Pseudolysimachion linariifolium) is implicated in antimicrobial and antioxidant activities .
• The allyloxy group in the target compound may confer additional reactivity (e.g., Michael addition or radical scavenging), expanding its pharmacological applications .